Cas no 2171226-22-3 (2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid)

• Product Name: 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid
• CAS No: 2171226-22-3
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 5949237
• PubChem ID: 165534223
• Update Time: 2025-05-19

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid
• 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxy}acetic acid
• EN300-1575896
• 2171226-22-3

• Inchi： 1S/C21H22N2O6/c1-13(10-19(24)23-29-12-20(25)26)22-21(27)28-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,22,27)(H,23,24)(H,25,26)/t13-/m0/s1
• InChI Key： KAVNCFHXXQPCFS-ZDUSSCGKSA-N
• SMILES： O(C(N[C@@H](C)CC(NOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 398.14778643g/mol
• Monoisotopic Mass: 398.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid

Chemical Profile: CAS No 2171226-22-3

The compound with CAS number 2171226-22-3, known as 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid, is a highly specialized chemical entity with significant applications in the fields of organic synthesis and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and an acetic acid component. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine functional group during chemical transformations.

Recent studies have highlighted the importance of this compound in the development of advanced bioconjugates and targeted drug delivery systems. Researchers have demonstrated that the unique structure of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}acetic acid allows for precise control over the spatial arrangement of bioactive molecules, making it an invaluable tool in medicinal chemistry. For instance, a 2023 study published in Nature Chemistry utilized this compound as a key intermediate in the synthesis of novel anticancer agents with enhanced pharmacokinetic properties.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and peptide coupling techniques. The stereochemistry at the (3S) configuration is critical for its biological activity, as demonstrated by enantioselective assays conducted by researchers at the University of California, Berkeley. These studies revealed that the (S)-enantiomer exhibits superior binding affinity to specific protein targets compared to its (R)-counterpart.

In terms of applications, CAS No 2171226-22-3 has found utility in various areas, including peptide synthesis, protein engineering, and diagnostic reagent development. Its ability to act as a versatile linker in bioconjugation reactions has made it a preferred choice for scientists working on next-generation therapeutics. Furthermore, its compatibility with common analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy facilitates its use in both academic and industrial settings.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound. A 2024 paper in Green Chemistry reported the successful implementation of microwave-assisted synthesis to reduce reaction times and improve yields while minimizing environmental impact. This approach not only enhances the efficiency of production but also aligns with global efforts toward sustainable chemical manufacturing.

In conclusion, CAS No 2171226-22-3, or fluorenylmethoxycarbonyl butanamide acetic acid, represents a cutting-edge chemical entity with wide-ranging applications and ongoing research interest. Its unique structure, stereochemical properties, and versatility make it an essential component in modern chemical toolkits. As research continues to uncover new potential uses and optimized synthesis routes, this compound is poised to play an even greater role in advancing scientific discovery and innovation.